N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide

• IUPAC Name: N-[2-(1-prop-2-ynylbenzimidazol-2-yl)ethyl]acetamide
• InChI: InChI=1S/C14H15N3O/c1-3-10-17-13-7-5-4-6-12(13)16-14(17)8-9-15-11(2)18/h1,4-7H,8-10H2,2H3,(H,15,18)
• InChI Key: AHTHSMBUSCWCTK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1=NC2=CC=CC=C2N1CC#C
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide, also known as PBA, is a chemical compound that has been studied for its potential applications in scientific research. PBA is a derivative of benzimidazole and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide is not fully understood. However, it is believed that N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been found to modulate the activity of certain signaling pathways that are involved in the development of neurological disorders.
Biochemical and Physiological Effects
N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to have a variety of biochemical and physiological effects. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has been shown to inhibit the growth of cancer cells and protect neurons from damage. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide in lab experiments is that it is a relatively inexpensive compound to synthesize. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide is also stable under a wide range of conditions, which makes it easy to store and transport. However, one of the limitations of using N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide. One area of research is in the development of N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide-based drugs for the treatment of cancer and neurological disorders. Another area of research is in the development of new synthesis methods for N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide that are more efficient and produce higher yields of the compound. Additionally, further research is needed to fully understand the mechanism of action of N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide and its potential applications in scientific research.
Conclusion
In conclusion, N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide, or N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide, is a chemical compound that has been studied for its potential applications in scientific research. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to have anticancer and neuroprotective properties, as well as anti-inflammatory effects. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide is a relatively inexpensive and stable compound, but its mechanism of action is not fully understood. Future research on N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide could lead to the development of new drugs for the treatment of cancer and neurological disorders, as well as a better understanding of the compound's mechanism of action.

Scientific Research Applications

N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has been studied for its potential applications in scientific research. One of the main areas of research for N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide is in the field of cancer research. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been studied for its potential use as a diagnostic tool for cancer.
N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been studied for its potential use in the treatment of neurological disorders. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has been found to have neuroprotective properties and has been shown to protect neurons from damage. N-{2-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]ethyl}acetamide has also been studied for its potential use in the treatment of Alzheimer's disease.